2-(5-fluoropyridin-3-yl)prop-2-en-1-ol
Overview
Description
2-(5-fluoropyridin-3-yl)prop-2-en-1-ol, also known as 5-Fluoropyridine-3-ol, is an important fluorinated compound that has been studied extensively in the scientific community due to its unique properties and potential applications. This compound has been used in a variety of synthetic reactions, such as the synthesis of organofluorine compounds, and has been studied for its potential applications in medicine and biotechnology.
Mechanism of Action
The mechanism of action of 2-(5-fluoropyridin-3-yl)prop-2-en-1-oldine-3-ol is not yet fully understood. However, it is believed that the compound interacts with biological molecules in a variety of ways, including forming covalent bonds with nucleophilic groups, binding to metal ions, and forming hydrogen bonds with other molecules. Additionally, this compound is believed to bind to proteins and enzymes, which can lead to changes in the structure and function of the proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(5-fluoropyridin-3-yl)prop-2-en-1-oldine-3-ol have not yet been fully studied. However, it is believed that this compound may have a variety of effects on the body, including an anti-inflammatory effect, an anti-cancer effect, and an effect on the immune system. Additionally, this compound may have the potential to modulate the activity of proteins and enzymes, which could lead to changes in the metabolism of the body.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(5-fluoropyridin-3-yl)prop-2-en-1-oldine-3-ol in laboratory experiments include its low cost, its high reactivity, and its ability to form strong covalent bonds with nucleophilic groups. Additionally, this compound is relatively stable and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments, including the fact that it is a highly reactive compound and can be difficult to handle. Additionally, this compound is toxic and should be handled with caution.
Future Directions
The potential future directions for 2-(5-fluoropyridin-3-yl)prop-2-en-1-oldine-3-ol research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine and biotechnology. Additionally, further research into the synthesis of organofluorine compounds using this compound could lead to the development of more efficient and cost-effective methods for synthesizing these compounds. Additionally, further research into the use of this compound as a drug delivery system and as a fluorescent probe could lead to new and innovative applications for this compound. Finally, further research into the use of this compound as a catalyst for the synthesis of fluorinated compounds could lead to the development of new and innovative methods for synthesizing these compounds.
Synthesis Methods
2-(5-fluoropyridin-3-yl)prop-2-en-1-oldine-3-ol can be synthesized via a variety of methods, including the direct fluorination of pyridine, the reaction of pyridine with N-fluorobenzotriazole, and the reaction of pyridine with fluorinated aldehydes. The direct fluorination of pyridine is the most commonly used method, and involves the reaction of pyridine with fluorine gas at elevated temperatures. This method is often used in the synthesis of organofluorine compounds and is relatively inexpensive and efficient.
Scientific Research Applications
2-(5-fluoropyridin-3-yl)prop-2-en-1-oldine-3-ol has been studied extensively in the scientific community due to its unique properties and potential applications. This compound has been used in a variety of synthetic reactions, such as the synthesis of organofluorine compounds, and has been studied for its potential applications in medicine and biotechnology. In particular, this compound has been studied for its potential use as a drug delivery system, as a fluorinated reagent in organic synthesis, and as a catalyst for the synthesis of fluorinated compounds. Additionally, this compound has been studied for its potential applications in biochemistry and molecular biology, as well as its potential use as a fluorescent probe in fluorescence microscopy.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-fluoropyridin-3-yl)prop-2-en-1-ol involves the reaction of 5-fluoropyridine with propargyl alcohol in the presence of a base to form the intermediate 2-(5-fluoropyridin-3-yl)prop-2-yn-1-ol, which is then subjected to hydrogenation to yield the final product.", "Starting Materials": [ "5-fluoropyridine", "propargyl alcohol", "base", "hydrogen gas", "catalyst" ], "Reaction": [ "Step 1: 5-fluoropyridine is reacted with propargyl alcohol in the presence of a base, such as potassium carbonate, to form the intermediate 2-(5-fluoropyridin-3-yl)prop-2-yn-1-ol.", "Step 2: The intermediate is then subjected to hydrogenation using hydrogen gas and a catalyst, such as palladium on carbon, to yield the final product, 2-(5-fluoropyridin-3-yl)prop-2-en-1-ol." ] } | |
CAS RN |
2758006-10-7 |
Molecular Formula |
C8H8FNO |
Molecular Weight |
153.2 |
Purity |
94 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
